Cas no 5346-81-6 (b-D-Glucopyranoside,phenyl 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-1-thio-, 2,3,6-triacetate)
5346-81-6 structure
Product Name:b-D-Glucopyranoside,phenyl 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-1-thio-, 2,3,6-triacetate
CAS No:5346-81-6
MF:C32H40O17S
MW:728.714810371399
CID:385003
PubChem ID:219895
Update Time:2025-04-19
b-D-Glucopyranoside,phenyl 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-1-thio-, 2,3,6-triacetate Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranoside,phenyl 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-1-thio-, 2,3,6-triacetate
- NSC-252193
- NSC224303
- 5346-81-6
- SCHEMBL18927632
- NSC-1680
- NSC232026
- PHENYL 4-O-.BETA.-D-GLUCOPYRANOSYL-1-THIO-.BETA.-D-GLUCOPYRANOSIDE, HEPTAACETATE
- phenyl 2,3,6-tri-o-acetyl-4-o-(2,3,4,6-tetra-o-acetylhexopyranosyl)-1-thiohexopyranoside
- 28022-14-2
- NSC-232026
- NSC252193
- NSC-224303
- NSC-232027
- NSC1680
- DTXSID10950709
- 28022-13-1
- NSC232027
-
- Inchi: 1S/C32H40O17S/c1-15(33)40-13-23-25(42-17(3)35)27(43-18(4)36)29(45-20(6)38)31(47-23)49-26-24(14-41-16(2)34)48-32(50-22-11-9-8-10-12-22)30(46-21(7)39)28(26)44-19(5)37/h8-12,23-32H,13-14H2,1-7H3
- InChI Key: OJVHDCHVHOISBO-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C1C(C(C(C(COC(C)=O)O1)OC1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 728.19862098g/mol
- Monoisotopic Mass: 728.19862098g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 50
- Rotatable Bond Count: 20
- Complexity: 1240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 237Ų
b-D-Glucopyranoside,phenyl 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-1-thio-, 2,3,6-triacetate Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
5346-81-6 (b-D-Glucopyranoside,phenyl 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-1-thio-, 2,3,6-triacetate) Related Products
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